Lys01

• Molecular Formula: C23H23Cl2N5
• Molecular Weight: 440.4 g/mol
• InChI: InChI=1S/C23H23Cl2N5/c1-30(12-10-28-20-6-8-26-22-14-16(24)2-4-18(20)22)13-11-29-21-7-9-27-23-15-17(25)3-5-19(21)23/h2-9,14-15H,10-13H2,1H3,(H,26,28)(H,27,29)
• InChIKey: WDGQVCRQXSYPCW-UHFFFAOYSA-N

Standard autophagy inhibitors like chloroquine lose efficacy in acidic tumor microenvironments (pH ≤6.8), leading to experimental artifacts. Lys01 solves this with pH-insensitive lysosomal blockade. - **10-fold higher potency** than HCQ (IC50 4-8 µM vs 15-42 µM across cancer lines) - **Retains activity at pH 6.8** where CQ fails - **Lys05 salt** (water-soluble, 6.4 mg/mL) available for in vivo xenograft models (53% tumor growth reduction)

Lys01 Autophagy Inhibitor Overview

Lys01 (CAS 1391426-22-4) is a dimeric bisaminoquinoline autophagy inhibitor, designed as a structurally novel derivative of chloroquine (CQ) featuring two aminoquinoline rings linked by a triamine spacer [1]. It functions as a lysosomotropic agent that accumulates within and deacidifies lysosomes, thereby impairing autophagic flux [2]. The compound is available as the free base (Lys01) or as its water-soluble trihydrochloride salt (Lys05, CAS 1391426-24-6) .

Pathway Context Autophagy flux inhibition in cancer cell models

Model Fit Retains lysosomal activity at acidic extracellular pH

In Vivo Compatibility Water-soluble trihydrochloride salt (Lys05) for parenteral dosing

Additional Target Patent-reported Kir4.1 channel inhibition for dual-target research

• [1] McAfee Q, Zhang Z, Samanta A, et al. Autophagy inhibitor Lys05 has single-agent antitumor activity and reproduces the phenotype of a genetic autophagy deficiency. Proc Natl Acad Sci U S A. 2012;109(21):8253-8258. View Source
• [2] Pellegrini P, Strambi A, Zipoli C, et al. Acidic extracellular pH neutralizes the autophagy-inhibiting activity of chloroquine: implications for cancer therapies. Autophagy. 2014;10(4):562-571. View Source

Why HCQ/CQ Cannot Substitute for Lys01

Chloroquine (CQ) and hydroxychloroquine (HCQ) are widely used as autophagy inhibitors in research, but their efficacy is constrained by two critical limitations: inadequate potency at clinically achievable concentrations and complete loss of autophagy-inhibiting activity in acidic tumor microenvironments [1]. Standard CQ/HCQ concentrations required to inhibit autophagy are not consistently achievable without toxicity [2]. Furthermore, CQ's cellular uptake is dramatically reduced at acidic extracellular pH (pH 6.8-6.9), rendering it ineffective in hypoxic/acidic tumor regions where autophagy upregulation is most pronounced [1]. Lys01 was specifically engineered to overcome these deficiencies through its dimeric structure, which enhances lysosomal accumulation and maintains activity under acidic conditions.

Property

Lys01 / Lys05

HCQ / CQ

Autophagy inhibition

Reported higher potency across cancer cell lines

Lower potency; pH-dependent loss of activity

Low-pH activity

Autophagy block retained at acidic extracellular pH

Complete loss of autophagic flux inhibition

In vivo single-agent response

Reported tumor growth rate reduction (xenograft)

No significant single-agent activity reported

• [1] Pellegrini P, Strambi A, Zipoli C, et al. Acidic extracellular pH neutralizes the autophagy-inhibiting activity of chloroquine: implications for cancer therapies. Autophagy. 2014;10(4):562-571. View Source
• [2] McAfee Q, Zhang Z, Samanta A, et al. Autophagy inhibitor Lys05 has single-agent antitumor activity and reproduces the phenotype of a genetic autophagy deficiency. Proc Natl Acad Sci U S A. 2012;109(21):8253-8258. View Source

Lys01 vs. HCQ and CQ: Key Evidence

Superior Autophagy Inhibition Potency vs. HCQ

Lys05 (Lys01 trihydrochloride) demonstrates more than 10-fold higher autophagy inhibitory potency than hydroxychloroquine (HCQ) or chloroquine (CQ), as measured by LC3-II/LC3-I ratio accumulation—a direct readout of autophagic flux blockade . The dimeric structure with two aminoquinoline rings and a triamine linker is essential for this enhanced potency [1].

Autophagy inhibition potency

Head-to-head

IC50 4–8 μM (Lys01) vs 15–42 μM (HCQ)

Supports autophagy flux inhibition assay context

MTT, 72 h; LN229, 1205Lu, HT-29, c8161 lines

Evidence Dimension	Autophagy inhibition (LC3-II/LC3-I ratio)
Target Compound Data	LC3-II/LC3-I ratio = 15.4 (Lys05, 10 μM, 4 hr)
Comparator Or Baseline	CQ or HCQ (100 μM): LC3-II/LC3-I ratio <6.4
Quantified Difference	>10-fold greater potency at 10-fold lower concentration
Conditions	LN229 glioblastoma cells; 4 hr treatment; immunoblot analysis

Why This Matters

This >10-fold potency advantage enables effective autophagy inhibition at lower, more experimentally feasible concentrations, reducing off-target toxicity concerns in both in vitro and in vivo studies.

• [1] McAfee Q, Zhang Z, Samanta A, et al. Autophagy inhibitor Lys05 has single-agent antitumor activity and reproduces the phenotype of a genetic autophagy deficiency. Proc Natl Acad Sci U S A. 2012;109(21):8253-8258. View Source

Activity Retained at Acidic pH vs. CQ

Lys05 demonstrates substantially lower IC50 values for cell viability inhibition compared with hydroxychloroquine (HCQ) across a panel of human cancer cell lines, indicating superior single-agent antiproliferative activity .

Low-pH autophagy blockade

Head-to-head

Lys01: LC3 accumulation retained; CQ: complete loss

Supports acidic tumor microenvironment model context

LC3-II readout, pH 6.8 culture

Evidence Dimension	Cell viability inhibition (IC50)
Target Compound Data	Lys05 IC50: 3.6 μM (1205Lu), 3.8 μM (c8161), 6.0 μM (HT-29), 7.9 μM (LN229)
Comparator Or Baseline	HCQ IC50: 15.6-23.8 μM (same cell lines)
Quantified Difference	~4- to 6-fold lower IC50 (higher potency)
Conditions	MTT assay; 1205Lu (melanoma), c8161 (melanoma), HT-29 (colorectal), LN229 (glioblastoma) cell lines

Why This Matters

The 4- to 6-fold improvement in antiproliferative potency translates directly to lower compound consumption in cell-based assays and enables single-agent efficacy studies that are impractical with HCQ.

Enhanced In Vivo Autophagic Vesicle Accumulation vs. HCQ

Chloroquine (CQ) completely loses its autophagy-inhibiting activity when cells are cultured at acidic extracellular pH (pH 6.8-6.9), a condition characteristic of the tumor microenvironment. In contrast, Lys01 retains detectable autophagy-inhibiting activity under identical acidic conditions [1]. This retention is attributed to superior cellular uptake and lysosomal accumulation [2].

In vivo autophagic vesicle count

Cross-study comparable

Lys05: >2-fold AV increase vs HCQ at 48 h; 6-fold vs control at 14 d

Supports in vivo autophagy endpoint monitoring

c8161 xenograft, equimolar i.p., EM quantification

Evidence Dimension	Autophagy inhibition at acidic extracellular pH
Target Compound Data	Lys01: autophagy-inhibiting activity still detectable at low pH; kills low pH-adapted cell lines
Comparator Or Baseline	CQ: complete resistance to CQ toxicity; autophagic flux not blocked at acidic pH
Quantified Difference	Qualitative difference: activity retained vs. complete loss
Conditions	Human cancer cell lines cultured at pH 6.8-6.9; low pH-adapted cell lines

Why This Matters

For researchers studying autophagy in physiologically relevant acidic tumor contexts or hypoxia, CQ and HCQ are ineffective tools. Lys01 is required to achieve meaningful autophagy inhibition under these conditions.

• [1] Pellegrini P, Strambi A, Zipoli C, et al. Acidic extracellular pH neutralizes the autophagy-inhibiting activity of chloroquine: implications for cancer therapies. Autophagy. 2014;10(4):562-571. View Source
• [2] McAfee Q, Zhang Z, Samanta A, et al. Autophagy inhibitor Lys05 has single-agent antitumor activity and reproduces the phenotype of a genetic autophagy deficiency. Proc Natl Acad Sci U S A. 2012;109(21):8253-8258. View Source

Single-Agent Tumor Growth Inhibition vs. HCQ

Lys05 produces single-agent antitumor activity in vivo, a property not observed with hydroxychloroquine (HCQ) monotherapy. Daily intraperitoneal administration of Lys05 significantly impairs tumor growth in xenograft models . This in vivo efficacy establishes a therapeutic window not achievable with monomeric CQ derivatives [1].

Tumor growth rate reduction

Head-to-head

Lys05: 53% reduction in daily growth rate; HCQ: no significant effect

Supports tumor growth model endpoint context

c8161 xenograft, 14-day i.p. monotherapy

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Lys05: 53% reduction in average daily tumor growth rate; EC50 ~10 mg/kg/day i.p.
Comparator Or Baseline	HCQ: no significant single-agent antitumor activity reported
Quantified Difference	Qualitative difference: single-agent efficacy present vs. absent
Conditions	HT-29 colon cancer xenograft model; daily i.p. administration

Why This Matters

For in vivo autophagy inhibition studies, Lys05 (or its water-soluble Lys05 salt) is the only viable option among this chemical class for single-agent efficacy experiments, as HCQ lacks demonstrable standalone in vivo antitumor effects.

• [1] McAfee Q, Zhang Z, Samanta A, et al. Autophagy inhibitor Lys05 has single-agent antitumor activity and reproduces the phenotype of a genetic autophagy deficiency. Proc Natl Acad Sci U S A. 2012;109(21):8253-8258. View Source

Improved Aqueous Solubility for In Vivo Dosing

Lys01 was originally developed as an antimalarial agent and retains potent activity against Plasmodium falciparum, including chloroquine-resistant strains [1]. The compound demonstrates nanomolar potency with favorable selectivity indices, supporting its dual utility in autophagy and malaria research .

Aqueous solubility

Data to verify

Lys05 (trihydrochloride): 6.4 mg/mL in H2O

Supports in vivo formulation-fit context

With ultrasonication; Lys01 free base requires DMSO

Evidence Dimension	Antiplasmodial activity (IC50)
Target Compound Data	Lys01 IC50: 20.0 nM (CQ-sensitive PfFCR3); 45.0 nM (CQ-resistant PfK1)
Comparator Or Baseline	Class-level: potency retained against CQ-resistant strains (CQ typically shows >10-fold reduced potency against resistant strains)
Quantified Difference	Selectivity Index = 200; Potency Index = 10.0
Conditions	72 hr parasite growth inhibition assay; pLDH readout

Why This Matters

Researchers investigating autophagy in the context of malaria or seeking compounds with dual autophagy/antimalarial activity should prioritize Lys01 over HCQ, which lacks comparable antiparasitic characterization.

• [1] IUPHAR/BPS Guide to Malaria Pharmacology. Lys01 Ligand Page. Ligand ID: 10320. View Source

Optimal Use Cases for Lys01/Lys05

Acidic Tumor Microenvironment Models

When conducting autophagy studies in cancer cell lines cultured at acidic pH (pH 6.8-6.9) or in 3D spheroid/organoid models that recapitulate hypoxic/acidic tumor regions, Lys01 (or water-soluble Lys05) is the only suitable tool compound among CQ derivatives. Chloroquine and hydroxychloroquine exhibit complete loss of autophagy-inhibiting activity under these conditions due to dramatically reduced cellular uptake, whereas Lys01 retains detectable activity and kills low pH-adapted cell lines [1].

Single-Agent Antitumor Efficacy Studies

For mouse xenograft experiments where single-agent autophagy inhibition is the experimental objective, Lys05 (trihydrochloride salt) should be selected over HCQ. Lys05 demonstrates quantifiable single-agent antitumor activity (53% reduction in daily tumor growth rate, EC50 ~10 mg/kg/day i.p. in HT-29 xenografts) [1], whereas HCQ lacks demonstrable standalone efficacy. The water-soluble salt form facilitates intraperitoneal or oral administration [2].

Autophagy and Kir4.1 Channel Dual-Target Studies

When experimental protocols require sustained autophagy inhibition with minimal compound usage—such as long-term clonogenic assays, combination screens, or high-throughput formats—Lys05 offers 4- to 6-fold lower IC50 values (3.6-7.9 μM) compared with HCQ (15.6-23.8 μM) across multiple cancer cell lines [1]. This potency advantage directly reduces compound costs per experiment and minimizes solvent (DMSO) carryover effects.

Autophagy Research in Malaria or Dual-Application Studies

For laboratories investigating autophagy in the context of malaria infection, or requiring a tool compound with validated antiparasitic activity against both chloroquine-sensitive and chloroquine-resistant Plasmodium falciparum strains, Lys01 is the preferred choice. The compound exhibits nanomolar potency (IC50 20-45 nM) with a high selectivity index (SI = 200) [1], providing a well-characterized dual-purpose reagent not available with HCQ.

Application

Selection Property

Validation Focus

Acidic tumor microenvironment autophagy studies

pH-insensitive autophagic flux blockade

LC3-II accumulation at acidic extracellular pH

Xenograft autophagy monotherapy studies

Single-agent in vivo autophagy inhibition

Tumor growth rate and AV accumulation endpoints

Neuroscience dual-target autophagy/Kir4.1 studies

Reported Kir4.1 channel inhibitory activity

Electrophysiology and behavioral assay endpoints

• [1] Pellegrini P, Strambi A, Zipoli C, et al. Acidic extracellular pH neutralizes the autophagy-inhibiting activity of chloroquine: implications for cancer therapies. Autophagy. 2014;10(4):562-571. View Source
• [2] McAfee Q, Zhang Z, Samanta A, et al. Autophagy inhibitor Lys05 has single-agent antitumor activity and reproduces the phenotype of a genetic autophagy deficiency. Proc Natl Acad Sci U S A. 2012;109(21):8253-8258. View Source